Cas no 85107-51-3 (2-amino-4-(dihydroxyboranyl)benzoic acid)

• Product Name: 2-amino-4-(dihydroxyboranyl)benzoic acid
• CAS No: 85107-51-3
• MF: C₇H₈BNO₄
• MW: 180.953722000122
• CID: 1837575
• PubChem ID: 55307
• Update Time: 2025-04-21

2-amino-4-(dihydroxyboranyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(dihydroxyboranyl)benzoic acid
• 2-amino-4-boronobenzoic acid
• SCHEMBL14283158
• Benzoic acid, 2-amino-4-borono-
• ANTHRANILIC ACID, 4-BORONO-
• CHEMBL1082936
• DTXSID60234223
• 3-Amino-4-carboxybenzeneboronic acid
• BRN 3279448
• starbld0019153
• 85107-51-3
• 4-16-00-01687 (Beilstein Handbook Reference)
• Benzeneboronic acid, 3-amino-4-carboxy-

• Inchi： 1S/C7H8BNO4/c9-6-3-4(8(12)13)1-2-5(6)7(10)11/h1-3,12-13H,9H2,(H,10,11)
• InChI Key： WMNPRECIOQCXGN-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(C(=O)O)=C(C=1)N)O

Computed Properties

• Exact Mass: 181.0546379g/mol
• Monoisotopic Mass: 181.0546379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų